N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)-4-isopropoxybenzamide

• IUPAC Name: N-[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C20H21N3O4S/c1-12(2)27-14-7-5-13(6-8-14)18(24)21-20-23-22-19(28-20)16-10-9-15(25-3)11-17(16)26-4/h5-12H,1-4H3,(H,21,23,24)
• InChI Key: WBZIOJMHGFMJRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It includes the reactants used, the conditions under which the reaction was carried out, and the yield of the product.

Molecular Structure Analysis

Researchers use techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying how the compound reacts with other chemicals. It includes its reactivity patterns, stability, and notable reactions it undergoes.

Physical And Chemical Properties Analysis

This includes studying properties like the compound’s physical state, melting point, boiling point, solubility, and density.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Research has explored the synthesis mechanisms and chemical properties of 1,3,4-thiadiazole derivatives. For instance, Forlani et al. (2000) discussed the condensation reaction of thiobenzamide, leading to the formation of 1,2,4-thiadiazole derivatives, highlighting the reaction conditions and mechanisms involved in thiadiazoles formation from thiobenzamides and N-substituted thiourea (Forlani, Lugli, Boga, Corradi, & Sgarabotto, 2000). Similarly, Al-Amiery et al. (2009) synthesized novel metal complexes of 5-(4-isopropoxyphenyl)-N-phenyl-1,3,4-thiadiazol-2-amine, characterized by various spectroscopic methods, showing potential applications in coordination chemistry (Al-Amiery, Yousif, & Shakir, 2009).

Mechanism of Action

If the compound is a drug or has some biological activity, researchers study how it interacts with biological systems. This could involve studying its effects on enzymes, cellular processes, or whole organisms.

Safety and Hazards

Researchers assess the safety and potential hazards of the compound. This could involve studying its toxicity, flammability, and environmental impact.

Future Directions

Finally, researchers often suggest future directions for research. This could involve suggesting modifications to the compound to improve its properties, or new experiments to further understand its properties.